N1-(6-ethoxybenzo[d]thiazol-2-yl)-N2,N2-dimethylethane-1,2-diamine
Overview
Description
N1-(6-ethoxybenzo[d]thiazol-2-yl)-N2,N2-dimethylethane-1,2-diamine, commonly known as ETD or ETD-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ETD belongs to the class of benzothiazole derivatives and has been found to have promising properties as an anticancer agent. In
Scientific Research Applications
Anesthetic Agent
Etomidate is widely used as an anesthetic agent due to its ability to induce sedation and hypnosis by enhancing the function of GABA A receptors .
Sedative for Medical Procedures
It acts as a sedative and hypnotic drug through intravenous administration, widely used in medical procedures .
Hemodynamic Stability
Etomidate shows good hemodynamic stability without significant cardiovascular or respiratory depression, making it suitable for patients with limited cardiac reserve .
Antifungal Research
Initially developed as an antifungal agent, Etomidate’s hypnotic effect was discovered during animal studies .
Mechanism of Action
Target of Action
N1-(6-ethoxybenzo[d]thiazol-2-yl)-N2,N2-dimethylethane-1,2-diamine is a synthetic compound that has been found to exhibit antibacterial activity . The primary targets of this compound are bacterial cells, specifically both Gram-negative and Gram-positive bacteria .
Mode of Action
The compound this compound interacts with its bacterial targets by disrupting their cellular functions . This disruption is likely due to the compound’s ability to penetrate the bacterial cell membrane, which can lead to cell death .
Biochemical Pathways
It is known that the compound has a significant impact on bacterial cell membranes . This suggests that it may interfere with essential cellular processes such as nutrient uptake, waste excretion, and overall cell integrity.
Pharmacokinetics
Its antibacterial activity suggests that it is able to reach its bacterial targets effectively .
Result of Action
The result of the action of this compound is the death of bacterial cells . This is achieved through the disruption of the bacterial cell membrane, leading to a loss of essential cellular functions and ultimately cell death .
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-N',N'-dimethylethane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3OS/c1-4-17-10-5-6-11-12(9-10)18-13(15-11)14-7-8-16(2)3/h5-6,9H,4,7-8H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAWPFMFGLLYPRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NCCN(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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